Cas no 700804-16-6 (Piperazine, 1-cyclopropyl-4-(4-nitrophenyl)-)

• Product Name: Piperazine, 1-cyclopropyl-4-(4-nitrophenyl)-
• CAS No: 700804-16-6
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 1741341
• PubChem ID: 58976363
• Update Time: 2025-04-21

Piperazine, 1-cyclopropyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-cyclopropyl-4-(4-nitrophenyl)-
• 1-cyclopropyl-4-(4-nitro-phenyl)-piperazine
• 700804-16-6
• SCHEMBL1046692
• DB-312089
• WYHRUYMSJSNTOH-UHFFFAOYSA-N
• 1-Cyclopropyl-4-(4-nitrophenyl)piperazine

• Inchi： 1S/C13H17N3O2/c17-16(18)13-5-3-12(4-6-13)15-9-7-14(8-10-15)11-1-2-11/h3-6,11H,1-2,7-10H2
• InChI Key： WYHRUYMSJSNTOH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1CCN(CC1)C1CC1)=O

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų